![molecular formula C18H18O7S B4700422 3-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2,1-benzoxathiine 1,1-dioxide](/img/structure/B4700422.png)
3-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2,1-benzoxathiine 1,1-dioxide
Overview
Description
3-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2,1-benzoxathiine 1,1-dioxide, also known as TTX-7, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. TTX-7 belongs to the class of benzoxathiine derivatives and is synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of 3-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2,1-benzoxathiine 1,1-dioxide is not fully understood, but it is believed to involve the inhibition of several key signaling pathways involved in cancer growth and progression. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. Additionally, this compound has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer cell survival.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound inhibits cancer cell growth and induces apoptosis. Additionally, this compound has been shown to inhibit angiogenesis and enhance the efficacy of chemotherapy drugs. In vivo studies have shown that this compound inhibits tumor growth and metastasis in animal models of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2,1-benzoxathiine 1,1-dioxide is its potential as a therapeutic agent for cancer. This compound has been shown to inhibit cancer cell growth and enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy. Additionally, this compound has been shown to have low toxicity, which is important for the development of safe and effective cancer therapies.
One of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has not been extensively studied in humans, and more research is needed to determine its safety and efficacy in clinical settings.
Future Directions
There are several future directions for 3-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2,1-benzoxathiine 1,1-dioxide research. One area of interest is the development of novel this compound analogs with improved solubility and efficacy. Additionally, more research is needed to determine the safety and efficacy of this compound in clinical settings. Finally, this compound could be studied in combination with other cancer therapies to determine its potential as a combination therapy.
Scientific Research Applications
3-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2,1-benzoxathiine 1,1-dioxide has been studied extensively in the scientific community due to its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and inhibiting angiogenesis. Additionally, this compound has been shown to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy.
Properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2,1λ6-benzoxathiine 1,1-dioxide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O7S/c1-21-13-6-5-11(7-15(13)22-2)14-8-12-9-16(23-3)17(24-4)10-18(12)26(19,20)25-14/h5-10H,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYDDFDXQDIQNSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC3=CC(=C(C=C3S(=O)(=O)O2)OC)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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